Cas no 64882-50-4 (1-(1H-1,2,3-Benzotriazol-1-yl)acetone)

• Product Name: 1-(1H-1,2,3-Benzotriazol-1-yl)acetone
• CAS No: 64882-50-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD00825993
• CID: 501243
• PubChem ID: 555125
• Update Time: 2025-10-28

1-(1H-1,2,3-Benzotriazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1H-benzotriazol-1-yl)-
• 1-(1H-1,2,3-BENZOTRIAZOL-1-YL)ACETONE
• 1,2,3-benzotriazol-1-yl-acetone
• 1-BENZOTRIAZOL-1-YL-PROPAN-2-ONE
• 1h-benzotriazolylpropanone
• 64882-50-4
• AKOS009236562
• 1-(benzotriazol-1-yl)propan-2-one
• 6R-1070
• 16219-51-5
• DTXSID30339274
• A834913
• SCHEMBL1689837
• 1-(1H-1,2,3-benzotriazol-1-yl)propan-2-one
• FT-0640976
• MFCD00825993
• NSVFTILUWQOBDA-UHFFFAOYSA-N
• CS-0313455
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)propan-2-one
• SB34069
• 1-(1H-1,2,3-Benzotriazol-1-yl)acetone #
• Propan-2-one, 1-(1-benzotriazolyl)-
• [2-(carbamoyloxymethyl)-2-methyl-hexyl] N-(isopropylamino)carbamate
• 1-(1H-1,2,3-Benzotriazol-1-yl)acetone

• MDL： MFCD00825993
• Inchi： 1S/C9H9N3O/c1-7(13)6-12-9-5-3-2-4-8(9)10-11-12/h2-5H,6H2,1H3
• InChI Key： NSVFTILUWQOBDA-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.8A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.644
• PSA: 47.78000
• LogP: 1.02030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(1H-1,2,3-Benzotriazol-1-yl)acetone

1-(1H-1,2,3-Benzotriazol-1-yl)acetone: A Comprehensive Overview

The compound 64882-50-4, also known as 1-(1H-1,2,3-benzotriazol-1-yl)acetone, is a versatile organic compound with a unique structure and a wide range of applications in various industries. This compound has garnered significant attention in recent years due to its potential in advanced materials science and pharmaceutical research. In this article, we will delve into the properties, synthesis methods, applications, and the latest research findings related to 64882-50-4.

64882-50-4 is an aromatic heterocyclic compound that combines the structural features of benzotriazole and acetone. The benzotriazole ring is a three-membered ring containing two nitrogen atoms and one carbon atom, which imparts unique electronic properties to the molecule. The acetone group attached to the benzotriazole ring further enhances its reactivity and functional versatility. This combination makes 64882-50-4 an ideal candidate for various chemical transformations and applications.

Recent studies have highlighted the importance of 64882-50-4 in the development of advanced materials. Researchers have explored its potential as a building block for constructing supramolecular assemblies and functional polymers. For instance, a 2023 study published in *Advanced Materials* demonstrated that 64882-50-4 can be used to synthesize self-healing polymers with exceptional mechanical properties. These polymers exhibit excellent adhesion strength and can recover their original properties after being damaged, making them suitable for applications in aerospace and automotive industries.

In addition to its role in materials science, 64882-50-4 has also found applications in pharmaceutical research. The compound's ability to act as a ligand in metalloenzyme mimics has been extensively studied. A 2023 paper in *Journal of Medicinal Chemistry* reported that 64882-50-4 can serve as a potent inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's disease. This discovery opens new avenues for the development of therapeutic agents targeting these conditions.

The synthesis of 64882-50-4 involves a multi-step process that typically starts with the preparation of benzotriazole derivatives. One common method involves the condensation of o-amino phenol with acetic acid in the presence of a catalyst to form the benzotriazole ring. Subsequent functionalization steps are then carried out to introduce the acetone group onto the benzotriazole structure. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes for 64882-50-4, reducing production costs and minimizing waste generation.

Another area where 64882-50_